Cas no 85414-23-9 (sodium 1-(2-hydroxyethyl)-5-oxopyrrolidine-3-carboxylate)
85414-23-9 structure
Product Name:sodium 1-(2-hydroxyethyl)-5-oxopyrrolidine-3-carboxylate
CAS No:85414-23-9
MF:C7H10NNaO4
MW:195.148373126984
CID:990463
PubChem ID:23695989
Update Time:2025-04-20
sodium 1-(2-hydroxyethyl)-5-oxopyrrolidine-3-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- sodium 1-(2-hydroxyethyl)-5-oxopyrrolidine-3-carboxylate
- 85414-23-9
- EINECS 287-193-7
- SCHEMBL10922626
- 3-Pyrrolidinecarboxylic acid, 1-(2-hydroxyethyl)-5-oxo-, monosodium salt
- NS00092617
- Sodium N-(2-hydroxyethyl)-2-pyrrolidone-4-carboxylate
- DTXSID201005922
- Monosodium 1-(2-hydroxyethyl)-5-oxo-3-pyrrolidinecarboxylate
- AHNPSXHWFCFSQG-UHFFFAOYSA-M
-
- Inchi: 1S/C7H11NO4.Na/c9-2-1-8-4-5(7(11)12)3-6(8)10;/h5,9H,1-4H2,(H,11,12);/q;+1/p-1
- InChI Key: AHNPSXHWFCFSQG-UHFFFAOYSA-M
- SMILES: [Na+].O=C1CC(C(=O)[O-])CN1CCO
Computed Properties
- Exact Mass: 195.050752
- Monoisotopic Mass: 195.050752
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 209
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 80.7
Experimental Properties
- Boiling Point: 452.7°C at 760 mmHg
- Flash Point: 227.6°C
sodium 1-(2-hydroxyethyl)-5-oxopyrrolidine-3-carboxylate Related Literature
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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